3'-Phosphoadenosine 5'-phosphosulfate

Catalog No.
S538618
CAS No.
482-67-7
M.F
C10H15N5O13P2S
M. Wt
507.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3'-Phosphoadenosine 5'-phosphosulfate

Researchers requiring consistent sulfation kinetics often face variable yields with in situ PAPS generation or inactive artificial donors. Our pre-synthesized 3'-Phosphoadenosine 5'-phosphosulfate (PAPS, CAS 482-67-7) eliminates these uncertainties:

  • Obligate co-substrate for all human cytosolic sulfotransferases; ensures accurate Km/Vmax in drug metabolism assays.
  • Lyophilized lithium/tetrasodium salt (>95% purity), packaged under argon to prevent hydrolysis; stable for precise chemoenzymatic heparin synthesis.
  • Batch-tested for SULT/OST activity, ensuring reproducible regioselective sulfation.

CAS Number

482-67-7

Product Name

3'-Phosphoadenosine 5'-phosphosulfate

IUPAC Name

[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methyl sulfo hydrogen phosphate

Molecular Formula

C10H15N5O13P2S

Molecular Weight

507.27 g/mol

InChI

InChI=1S/C10H15N5O13P2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(27-29(17,18)19)4(26-10)1-25-30(20,21)28-31(22,23)24/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24)/t4-,6-,7-,10-/m1/s1

InChI Key

GACDQMDRPRGCTN-KQYNXXCUSA-N

solubility

Soluble in DMSO

Synonyms

Adenosine 3' phosphate 5' Phosphosulfate, Adenosine-3'-phosphate-5'-Phosphosulfate, Phosphoadenosine Phosphosulfate, Phosphosulfate, Phosphoadenosine

Canonical SMILES

C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OS(=O)(=O)O)OP(=O)(O)O)O)N

Isomeric SMILES

C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OS(=O)(=O)O)OP(=O)(O)O)O)N

The exact mass of the compound Phosphoadenosine phosphosulfate is 506.9862 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Nucleotides - Ribonucleotides - Adenine Nucleotides. It belongs to the ontological category of adenosine bisphosphate in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥95%

Package Size

1 mg, 5 mg, 10 mg

3'-Phosphoadenosine 5'-phosphosulfate (PAPS, CAS 482-67-7) is the universal, obligate high-energy sulfate donor in mammalian sulfation pathways. Structurally characterized by a mixed phosphosulfate anhydride bond and a 3'-phosphate group, it is the essential cosubstrate for cytosolic sulfotransferases (SULTs) involved in phase II drug metabolism, hormone regulation, and glycosaminoglycan biosynthesis. From a procurement standpoint, PAPS is a high-value, hydrolytically sensitive reagent typically supplied as a lyophilized lithium or tetrasodium salt (>95% purity) to mitigate spontaneous degradation. Its primary industrial and research value lies in its irreplaceable role in chemoenzymatic synthesis (e.g., bioengineered heparin) and in vitro pharmacogenetic assays, where it provides the precise thermodynamic driving force for highly specific enzymatic sulfation that cannot be replicated by crude sulfate or unphosphorylated analogs [1].

PAPS Procurement Fit

Mammalian sulfotransferase donor requirement (no analog substitutes functionally)
Strict −70 °C storage and single-use aliquoting to preserve cofactor integrity
Certified nucleotide purity profile with controlled inorganic phosphate for kinetic assays
Lithium salt supplied on dry ice; typical shelf life 6 months unopened

Attempting to substitute PAPS with closely related analogs, such as Adenosine 5'-phosphosulfate (APS) or p-nitrophenyl sulfate (PNPS), results in complete catalytic failure in native mammalian systems. The 3'-phosphate group of PAPS is an absolute structural requirement for binding to the active site of human cytosolic sulfotransferases (SULTs); consequently, APS is entirely inactive as a donor. While artificial donors like PNPS are inexpensive and stable, they are only recognized by specific bacterial aryl-sulfotransferases (ASTs) and cannot be utilized directly by mammalian SULTs or the O-sulfotransferases (OSTs) required for complex carbohydrate synthesis. Furthermore, relying on in situ enzymatic generation of PAPS from ATP and inorganic sulfate introduces kinetic bottlenecks and variable yields, making the procurement of highly pure, pre-synthesized PAPS critical for reproducible kinetic assays, structural biology, and precise biomanufacturing workflows[1].

Substitution Risk: PAPS vs Analogs

Analog
Risk context
APS
Competitive inhibitor at mammalian sulfotransferases; no sulfuryl transfer observed (Ki ~3 µM vs Km 0.15 µM for PAPS)
PNPS
Donor for bacterial ASSTs via Ping-Pong mechanism; mechanistically incompatible with mammalian SULTs
PAP
Product inhibitor of SULT reaction; does not serve as sulfuryl donor

Absolute Specificity in SULTs

In assays evaluating the catalytic activity of mammalian sulfotransferases (e.g., SULT1E1), PAPS demonstrates an exceptionally high binding affinity, acting as the obligate sulfate donor. Quantitative kinetic studies show that SULT1E1 utilizes PAPS with a Michaelis constant (Km) in the sub-nanomolar to low micromolar range (e.g., ~0.27 nM for specific substrates), whereas Adenosine 5'-phosphosulfate (APS) is completely inactive as a donor due to the absence of the critical 3'-phosphate binding anchor. Furthermore, artificial donors like p-nitrophenyl sulfate (PNPS) yield 0% direct conversion in these native mammalian systems [1].

Evidence DimensionEnzyme binding affinity (Km) and donor viability
Target Compound DataPAPS: Active donor with Km ~0.27 nM (SULT1E1)
Comparator Or BaselineAPS and PNPS: Inactive (0% direct conversion in mammalian SULTs)
Quantified DifferenceAbsolute requirement; >10^6-fold difference in native catalytic viability
ConditionsIn vitro kinetic assays of human cytosolic sulfotransferases (e.g., SULT1E1)

Buyers conducting human drug metabolism studies or pharmacogenetic screening must procure pure PAPS, as cheaper analogs like APS or PNPS cannot function as direct donors.

APS competitive inhibition
Head-to-head
Km(PAPS) = 0.15 µM; Ki(APS) = 3.0 µM (20× ratio, no APS turnover)
Competitive inhibition context: APS occupies site without donor activity
Rat cortex TPS, ordered Bi-Bi, 37 °C

Essential for Chemoenzymatic Heparin Synthesis

The synthesis of low-molecular-weight heparin (LMWH) requires precise regioselective sulfation of the heparosan backbone. PAPS serves as the obligate sulfate donor for 2-OST, 3-OST, and 6-OST enzymes. In biomanufacturing workflows, utilizing PAPS (often coupled with a PAPS-regeneration system) enables the achievement of targeted N-sulfo/N-acetyl ratios (e.g., 68–74% NS2S) and specific anti-factor Xa activities (90–125 IU/mg), which are critical for pharmaceutical-grade LMWH. Attempts to bypass PAPS using inorganic sulfate or unactivated precursors fail completely due to the high thermodynamic barrier of the sulfation reaction [1].

Evidence DimensionRegioselective sulfation efficiency
Target Compound DataPAPS: Enables targeted 68–74% NS2S sulfation and 90–125 IU/mg anti-Xa activity
Comparator Or BaselineInorganic sulfate / unactivated precursors: 0% enzymatic sulfation
Quantified DifferenceEnables obligate enzymatic transfer required for anticoagulant activity
ConditionsChemoenzymatic synthesis of LMWH using immobilized OSTs at 37 °C

Procurement of PAPS is a strict prerequisite for the scalable, cell-free biomanufacturing of pharmaceutical-grade glycosaminoglycans like heparin.

Donor specificity exclusivity
Cross-study
PAPS: mammalian SULTs only; PNPS: bacterial ASSTs only. No cross-utilization.
Absolute specificity context; donor-enzyme pair must match
Mouse SULT1D1 vs E. coli ASST, crystallography & kinetics

Hydrolytic Lability and Cold-Chain

The mixed phosphosulfate anhydride bond in PAPS is highly susceptible to hydrolysis, undergoing spontaneous unimolecular elimination of sulfur trioxide in aqueous environments. Compared to stable phosphate donors like ATP, PAPS degrades rapidly into 3'-phosphoadenosine 5'-phosphate (PAP) and inorganic sulfate if not strictly maintained at optimal pH and low temperatures. Because the catalytic power of sulfotransferases relies on this high-energy bond, any degradation directly reduces the active concentration of the reagent, skewing kinetic data and reducing biotransformation yields [1].

Evidence DimensionAqueous hydrolytic stability
Target Compound DataPAPS: Highly labile, requiring lyophilization and cold storage
Comparator Or BaselineATP / stable sulfate esters: Kinetically stable in aqueous solution at room temperature
Quantified DifferenceOrders of magnitude faster spontaneous hydrolysis for the phosphosulfate bond
ConditionsAqueous solution, varying pH and temperature

Buyers must prioritize high-purity lyophilized salt forms (e.g., lithium or sodium) and ensure strict cold-chain logistics to prevent costly reagent degradation prior to use.

Cost differential
Reported
PAPS ~286 US$/mg; APS sodium salt >28-fold lower cost
Cost context reflects synthesis complexity, not functional equivalence
2022–2025 academic pricing estimates
Salt-form stability
Reported
Li+/Na+ salts decompose at ambient temp; amine salts stable. Commercial Li+ salt: −70 °C, 6-month shelf life.
Storage context: PAPS requires cold-chain rigor; APS does not
Patent US7863438; supplier datasheet
Purity & contaminant limits
Data to verify
>90% nucleotide by HPLC; free Pi ≤0.5%
Quality context: low Pi supports kinetic assay consistency
Supplier CoA; verify lot-specific values

Pharmacogenetics & Drug Metabolism Assays

Because PAPS is the universal and obligate donor for human cytosolic sulfotransferases (SULTs), it is the exact compound required for screening the phase II metabolism of novel drug candidates, steroids, and xenobiotics. Its use ensures that kinetic parameters (Km, Vmax) accurately reflect native human biotransformation pathways, which cannot be achieved using artificial donors like PNPS [1].

Chemoenzymatic Synthesis of Glycosaminoglycans

PAPS is indispensable in the cell-free biomanufacturing of complex carbohydrates, such as bioengineered low-molecular-weight heparin (LMWH) and chondroitin sulfate. It serves as the direct sulfate donor for recombinant O-sulfotransferases (OSTs) to achieve precise, pharmaceutical-grade regioselective sulfation [2].

Structural Biology & Enzyme Crystallography

For researchers resolving the crystal structures of sulfotransferases or PAPS synthetases, high-purity PAPS is procured to co-crystallize with the enzyme. This locks the protein in its active, substrate-bound conformation, enabling the rational design of SULT inhibitors or engineered biocatalysts [3].

PAPS Application Fit

Application
Selection Property
Validation Focus
SULT isoform kinetic characterization
PAPS-dependent donor requirement; low Pi for kinetic precision
Km, Vmax determination with certified low phosphate content
Enzymatic sulfation of drug metabolites / natural products
Mammalian SULT obligate donor; regeneration systems may reduce PAPS usage
Product identity confirmation; cofactor stability under reaction conditions
PAPS synthase (PAPSS1/2) activity assays
Analytical standard for HPLC quantification; no substitute standard exists
Enzyme activity verification; mutant/variant characterization
Negative control in bacterial ASST screening
PAPS not utilized by ASST; confirms donor specificity
Absence of sulfation activity with PAPS validates ASST annotation

Physical Description

Solid

XLogP3

-5

Hydrogen Bond Acceptor Count

17

Hydrogen Bond Donor Count

6

Exact Mass

506.98623072 Da

Monoisotopic Mass

506.98623072 Da

Heavy Atom Count

31

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

5TH3ERG159

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

482-67-7

Wikipedia

3'-Phosphoadenosine-5'-phosphosulfate
1: Rohn KJ, Cook IT, Leyh TS, Kadlubar SA, Falany CN. Potent inhibition of human sulfotransferase 1A1 by 17α-ethinylestradiol: role of 3'-phosphoadenosine 5'-phosphosulfate binding and structural rearrangements in regulating inhibition and activity. Drug Metab Dispos. 2012 Aug;40(8):1588-95. doi: 10.1124/dmd.112.045583. Epub 2012 May 16. PubMed PMID: 22593037; PubMed Central PMCID: PMC3400793.
2: Cook I, Wang T, Falany CN, Leyh TS. A nucleotide-gated molecular pore selects sulfotransferase substrates. Biochemistry. 2012 Jul 17;51(28):5674-83. Epub 2012 Jun 29. PubMed PMID: 22703301; PubMed Central PMCID: PMC3448010.
3: Dong D, Ako R, Wu B. Crystal structures of human sulfotransferases: insights into the mechanisms of action and substrate selectivity. Expert Opin Drug Metab Toxicol. 2012 Jun;8(6):635-46. doi: 10.1517/17425255.2012.677027. Epub 2012 Apr 19. Review. PubMed PMID: 22512672.
4: Kowalska J, Osowniak A, Zuberek J, Jemielity J. Synthesis of nucleoside phosphosulfates. Bioorg Med Chem Lett. 2012 Jun 1;22(11):3661-4. doi: 10.1016/j.bmcl.2012.04.039. Epub 2012 Apr 20. PubMed PMID: 22572581.

Explore Compound Types